Cas no 2649077-21-2 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid
• CAS No: 2649077-21-2
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5989030
• PubChem ID: 165960971
• Update Time: 2025-10-05

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]-2-methylbutanoic acid
• EN300-1554272
• 2649077-21-2

• Inchi： 1S/C28H36N2O5/c1-7-28(6,25(32)33)30-24(31)27(4,5)23(17(2)3)29-26(34)35-16-22-20-14-10-8-12-18(20)19-13-9-11-15-21(19)22/h8-15,17,22-23H,7,16H2,1-6H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： UHEIHVYJMHEEGU-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2C=CC=CC1=2)C(NC(C(C)C)C(C)(C)C(NC(C(=O)O)(C)CC)=O)=O

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid (CAS: 2649077-21-2)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid (CAS: 2649077-21-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, is pivotal in peptide synthesis and drug development. Recent studies have explored its applications in enhancing the stability and bioavailability of peptide-based therapeutics, as well as its role in facilitating targeted drug delivery systems.

One of the key findings from the latest research is the compound's ability to improve the solubility and pharmacokinetic properties of peptide drugs. The Fmoc group, in particular, has been shown to protect the amino acid residues during synthesis, thereby preventing unwanted side reactions and improving yield. This makes 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid an invaluable tool in the production of complex peptides with high purity and efficacy.

In addition to its synthetic utility, recent investigations have highlighted the potential of this compound in the development of novel therapeutics for neurodegenerative diseases. The unique structural features of the molecule, including its branched alkyl chains and protected amino groups, enable it to cross the blood-brain barrier more effectively than conventional peptides. This property is particularly promising for the treatment of conditions such as Alzheimer's and Parkinson's diseases, where targeted delivery to the central nervous system is critical.

Furthermore, studies have demonstrated the compound's role in the design of self-assembling peptide hydrogels. These hydrogels, which are formed through the spontaneous organization of peptide molecules, have applications in tissue engineering and regenerative medicine. The incorporation of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid into these systems has been shown to enhance their mechanical strength and biocompatibility, making them suitable for use in biomedical implants and drug delivery devices.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic routes and exploring alternative protecting groups that could offer similar benefits with reduced complexity.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamido-2-methylbutanoic acid (CAS: 2649077-21-2) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical sciences. Its applications in peptide synthesis, drug delivery, and tissue engineering underscore its importance in advancing therapeutic innovations. Future studies will likely continue to uncover new uses and refine existing methodologies, further solidifying its role in the field.